Cas no 872987-37-6 (1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 872987-37-6
• MF: C₂₁H₂₁N₅OS
• MW: 391.489342451096
• CID: 5508663
• Update Time: 2025-07-20

1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-phenyl-1-piperazinyl)-2-[[6-(3-pyridinyl)-3-pyridazinyl]thio]-
• 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C21H21N5OS/c27-21(26-13-11-25(12-14-26)18-6-2-1-3-7-18)16-28-20-9-8-19(23-24-20)17-5-4-10-22-15-17/h1-10,15H,11-14,16H2
• InChI Key： RMZFRWOYXJFECM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872987-37-6)

The compound 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872987-37-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a phenylpiperazine moiety and a pyridinylpyridazine scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the pharmacological relevance of its structural components.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurological disorders such as anxiety, depression, and cognitive impairments. The 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one structure aligns with this trend, as its piperazine and pyridazine fragments are known to interact with neurotransmitter receptors. This has led to increased searches for "CAS 872987-37-6 applications" and "pyridazine derivatives in drug discovery," reflecting its growing relevance in the scientific community.

The synthesis of 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one involves multi-step organic reactions, often employing cross-coupling and sulfur-based linkage strategies. Its molecular weight and lipophilicity are critical parameters for bioavailability, a topic frequently searched in relation to "drug-like properties of heterocyclic compounds." Computational studies have also explored its binding affinity to proteins like 5-HT receptors, further highlighting its potential in CNS drug development.

From an industrial perspective, the compound's patent landscape and scale-up synthesis are of interest to pharmaceutical companies. Queries such as "CAS 872987-37-6 suppliers" and "piperazine-based drug intermediates" indicate its commercial viability. Additionally, its metabolic stability and toxicity profile are under investigation, addressing common concerns in "preclinical drug development" discussions.

In summary, 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}ethan-1-one represents a compelling case study in modern drug design. Its structural complexity, combined with its potential therapeutic applications, positions it as a subject of ongoing research and innovation. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in neurological therapeutics and heterocyclic chemistry.